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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-palmitoylglycerol-d5

Cat. No.: B1156379

Get Quote

In the landscape of lipidomics and nutritional research, the precise and accurate quantification

of specific triacylglycerols (TAGs) is paramount for understanding their physiological roles and

ensuring the quality of nutritional products. One such critical TAG is 1-palmitoyl-2-oleoyl-3-

palmitoyl-sn-glycerol (OPO), a structured lipid abundant in human milk that is increasingly

incorporated into infant formulas due to its health benefits. This guide provides a

comprehensive, in-depth look at determining the accuracy and precision of OPO quantification

using its deuterated stable isotope-labeled internal standard, OPO-d5, by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

This document moves beyond a simple recitation of protocols. It delves into the scientific

rationale behind each step, offering insights gleaned from extensive experience in bioanalytical

method development and validation. Our objective is to equip researchers, scientists, and drug

development professionals with the knowledge to establish a robust, reliable, and self-

validating system for OPO quantification.
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The bedrock of accurate and precise quantification in mass spectrometry is the use of a stable

isotope-labeled internal standard (SIL-IS).[1][2][3] A SIL-IS is a version of the analyte where

several hydrogen atoms are replaced with their heavier isotope, deuterium.[1] In this case,

OPO-d5 serves as the ideal internal standard for OPO.

The power of this approach lies in the near-identical physicochemical properties of the analyte

and its deuterated counterpart.[1][4] OPO and OPO-d5 co-elute during chromatography and

exhibit similar ionization efficiencies in the mass spectrometer's ion source.[4][5] Consequently,

any variability introduced during sample preparation (e.g., extraction inconsistencies, sample

loss) or analysis (e.g., injection volume fluctuations, ion suppression) will affect both the analyte

and the internal standard to the same degree.[1][6][7] This allows for a highly reliable

quantification based on the ratio of the analyte's signal to the internal standard's signal,

effectively canceling out most sources of error.[1]
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Caption: The role of OPO-d5 in mitigating analytical variability.

Experimental Design: A Validated Approach to OPO
Quantification
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The following protocol outlines a robust LC-MS/MS method for the quantification of OPO in a

biological matrix, such as plasma or human milk, using OPO-d5 as an internal standard. This

method is designed to meet the stringent requirements for accuracy and precision as outlined

by regulatory bodies like the FDA and EMA.[8][9][10][11]

Materials and Reagents
OPO and OPO-d5 reference standards (high purity, ≥98%)[2]

LC-MS grade methanol, isopropanol, acetonitrile, and water

Ammonium acetate

Biological matrix (e.g., human plasma, human milk)

Calibrated pipettes and other standard laboratory equipment
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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